Cas no 160087-24-1 (4-(Octadecylthio)benzaldehyde)

• Product Name: 4-(Octadecylthio)benzaldehyde
• CAS No: 160087-24-1
• MF: C₂₅H₄₂OS
• MW: 390.665386676788
• CID: 2780158
• Update Time: 2023-08-07

4-(Octadecylthio)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Octadecylthio)benzaldehyde
• L6B127HPHZ
• Benzaldehyde, 4-(octadecylthio)-
• 4-(Octadecylthio)-benzaldehyde
• 4-(OCTADECYLSULFANYL)BENZALDEHYDE
• Q27282770

• Inchi： 1S/C25H42OS/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-27-25-20-18-24(23-26)19-21-25/h18-21,23H,2-17,22H2,1H3
• InChI Key： ILYXXOCOVWKBNG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C=O)=CC=1)CCCCCCCCCCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 19
• Complexity: 309
• XLogP3: 10.7
• Topological Polar Surface Area: 42.4